![molecular formula C5H5N3O4 B020738 1-Methyl-4-nitro-1H-imidazole-5-carboxylic acid CAS No. 54828-05-6](/img/structure/B20738.png)
1-Methyl-4-nitro-1H-imidazole-5-carboxylic acid
Overview
Description
Synthesis Analysis
Molecular Structure Analysis
Chemical Reactions and Properties
Chemical reactions involving 1-Methyl-4-nitro-1H-imidazole-5-carboxylic acid often focus on its functional groups. For instance, its nitro group can undergo various transformations, including reduction to amino derivatives, which significantly impacts its chemical behavior and potential applications. These transformations can lead to the formation of different structural motifs and functionalized compounds, illustrating the compound's versatility in synthetic chemistry (B. Cavalleri et al., 1977).
Physical Properties Analysis
Chemical Properties Analysis
The chemical properties of 1-Methyl-4-nitro-1H-imidazole-5-carboxylic acid, such as its ability to undergo hydrolysis and its reactivity towards different chemical reagents, are significant for its applications in synthetic organic chemistry. Its nitro and carboxylic acid functional groups make it a versatile reactant for the synthesis of various organic compounds, demonstrating its importance in medicinal chemistry and material science (B. Cavalleri et al., 1977).
Scientific Research Applications
1. Structural Analysis and Hydrolysis
Research by Wu, Liu, & Ng (2005) focuses on the hydrolysis of ethyl 1-methyl-4-nitro-1H-imidazole-2-carboxylate, leading to 1-methyl-4-nitro-1H-imidazol-2-carboxylic acid, which crystallizes as a dihydrate. The study provides insights into the molecular structure and hydrogen bonding in this compound.
2. Drug Synthesis and β-glucuronidase Inhibition
Salar et al. (2017) conducted a study on the synthesis of 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl aryl carboxylate derivatives, which includes compounds related to 1-methyl-4-nitro-1H-imidazole-5-carboxylic acid. These derivatives were evaluated for β-glucuronidase inhibitory activity, showcasing the compound's potential in biological applications. Read more in their research here.
3. Photorearrangement Studies
A study by Pfoertner & Daly (1987) explored the photochemical behavior of 2-methyl-5-nitro-1H-imidazoles in water-containing solutions, leading to various photorearrangement products. This research contributes to the understanding of the photochemical properties of related compounds.
4. Supramolecular Chemistry
Jin et al. (2015) investigated organic salts of imidazole/benzimidazole, including compounds similar to 1-methyl-4-nitro-1H-imidazole-5-carboxylic acid, with various carboxylic acids. Their research provides insight into the formation of supramolecular arrays and noncovalent interactions in these salts. The study is available here.
5. Antimicrobial Activity
The synthesis and evaluation of 5-substituted 1-methyl-4-nitro-1H-imidazole derivatives for antibacterial activity are discussed in research by Letafat et al. (2008). This study highlights the compound's potential in combating various microorganisms.
6. New Synthesis Strategies
Research by Chen et al. (2004) developed a new strategy for constructing the imidazo[1,5-a]quinoxalin-4-one ring system, involving compounds related to 1-methyl-4-nitro-1H-imidazole-5-carboxylic acid. This provides a new avenue for synthesizing complex organic compounds.
Safety And Hazards
properties
IUPAC Name |
3-methyl-5-nitroimidazole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3O4/c1-7-2-6-4(8(11)12)3(7)5(9)10/h2H,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYGGCGCFZDEPOI-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=NC(=C1C(=O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50288659 | |
Record name | 1-Methyl-4-nitro-1H-imidazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50288659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
171.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-4-nitro-1H-imidazole-5-carboxylic acid | |
CAS RN |
54828-05-6 | |
Record name | 54828-05-6 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=270854 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1-Methyl-4-nitro-1H-imidazole-5-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50288659 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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